Cas no 1361052-62-1 (benzyl N-(5-hydroxypentan-2-yl)carbamate)

• Product Name: benzyl N-(5-hydroxypentan-2-yl)carbamate
• CAS No: 1361052-62-1
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6268045
• PubChem ID: 13598100
• Update Time: 2025-08-04

benzyl N-(5-hydroxypentan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1361052-62-1
• AKOS018853883
• EN300-7265971
• SCHEMBL567628
• benzyl N-(5-hydroxypentan-2-yl)carbamate

• Inchi： 1S/C13H19NO3/c1-11(6-5-9-15)14-13(16)17-10-12-7-3-2-4-8-12/h2-4,7-8,11,15H,5-6,9-10H2,1H3,(H,14,16)
• InChI Key： PPTQWZFRPZGJEM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C)CCCO)=O

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-(5-hydroxypentan-2-yl)carbamate

Professional Introduction to Benzyl N-(5-hydroxypentan-2-yl)carbamate (CAS No. 1361052-62-1)

Benzyl N-(5-hydroxypentan-2-yl)carbamate, identified by its CAS number 1361052-62-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its benzyl and carbamate functional groups, has garnered attention due to its potential applications in drug development and synthetic organic chemistry. The structural features of this molecule make it a valuable intermediate in the synthesis of more complex pharmacophores, particularly those targeting neurological and inflammatory pathways.

The< strong>benzyl N-(5-hydroxypentan-2-yl)carbamate molecule consists of a benzyl group attached to a carbamate moiety, which is further linked to a 5-hydroxypentan-2-yl side chain. This specific arrangement of functional groups imparts unique chemical properties that make it useful in various synthetic applications. The hydroxyl group in the side chain provides a site for further functionalization, while the carbamate group serves as a versatile handle for coupling reactions and derivatization.

In recent years, there has been growing interest in the development of novel carbamate-based compounds for their potential therapeutic effects. Carbamates are known for their ability to act as intermediates in the synthesis of bioactive molecules, including those with anti-inflammatory, analgesic, and neuroprotective properties. The< strong>benzyl N-(5-hydroxypentan-2-yl)carbamate structure, with its combination of hydrophobic and hydrophilic regions, suggests that it may be capable of interacting with biological targets in a manner that could lead to therapeutic benefits.

One of the most compelling aspects of< strong>Benzyl N-(5-hydroxypentan-2-yl)carbamate is its role as a building block in the synthesis of more complex molecules. For instance, researchers have explored its use in the preparation of derivatives that target enzymes involved in inflammation and pain signaling. These derivatives often exhibit improved pharmacokinetic profiles compared to their parent compounds, making them attractive candidates for further development.

The< strong>CAS number 1361052-62-1 provides a unique identifier for this compound, facilitating its use in scientific literature and regulatory filings. This standardized identification system ensures that researchers around the world can accurately reference and utilize this compound in their studies. The availability of< strong>Benzyl N-(5-hydroxypentan-2-yl)carbamate through chemical suppliers has also contributed to its widespread adoption in academic and industrial research settings.

Recent advancements in computational chemistry have enabled more efficient screening and design of novel compounds like< strong>Benzyl N-(5-hydroxypentan-2-yl)carbamate. By leveraging molecular modeling techniques, researchers can predict the binding affinity and metabolic stability of potential drug candidates before conducting costly experimental trials. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising carbamate-based therapeutics.

The< strong>5-hydroxypentan-2-yl side chain in Benzyl N-(5-hydroxypentan-2-yl)carbamate is particularly noteworthy due to its ability to influence both the solubility and bioavailability of derived compounds. Hydroxyl groups are known to enhance water solubility, which can be critical for oral or injectable formulations. Additionally, the presence of this functional group can affect metabolic pathways, potentially leading to improved pharmacokinetic properties.

In conclusion, Benzyl N-(5-hydroxypentan-2-yl)carbamate (CAS No. 1361052-62-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for synthetic chemists and drug developers alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics targeting various diseases and conditions.